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Compound Focus: Elomotecan hydrochloride

CAS No.: 220997-99-9

Cat. No.: S548613

Get Quote

The following table consolidates the key identified physicochemical and biological properties of

Elomotecan hydrochloride.

Property Details

Drug Type Small molecule drug [1]

Synonyms Elomotecan; BN 80927 [1] [2]

CAS Registry No. 220998-10-7 (Elomotecan); 220997-99-9 (Elomotecan hydrochloride) [1] [2]

Molecular Formula C₂₉H₃₂ClN₃O₄ (Elomotecan); C₂₉H₃₂N₃O₄Cl·HCl (Hydrochloride salt) [1] [2]

Molecular Weight 558.49602 g/mol [2]

Mechanism of
Action

Dual inhibitor of Topoisomerase I (TOP1) and Topoisomerase II (Top II) [1] [2]

Highest Phase Phase 1 (as of May 2025) [1]

Therapeutic Area Neoplasms / Cancer [1]

Appearance White to off-white solid powder [2]
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Property Details

Storage Powder: -20°C (3 years) or 4°C (2 years); In solvent: -80°C (6 months) or -20°C
(1 month) [2]

The simplified molecular structure and its proposed mechanism of action can be visualized in the following

diagram.
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Figure 1: Proposed dual inhibition of topoisomerase I and II by Elomotecan, leading to DNA damage and

cancer cell death.

Experimental Research Considerations
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For researchers working with this compound, here are some practical notes on its handling and biological

context.

Solubility and Formulation [2]:

In Vitro: The compound may dissolve in DMSO. Other solvents like water, ethanol, or DMF can
be tried with minimal product to avoid loss.

In Vivo: Several injection formulations are suggested for in vivo studies, commonly involving
mixtures of DMSO, PEG300, Tween 80, and saline. For oral administration, suspension in 0.5%

carboxymethylcellulose sodium (CMC Na) is a typical method.

Background on Camptothecin Analogs: Elomotecan is a camptothecin analog [2]. Camptothecins

are a class of natural product-derived anticancer agents that function as specific inhibitors of

topoisomerase I [3] [4]. They stabilize the transient complex between topoisomerase I and DNA (the

"cleavable complex"), which converts single-strand breaks into irreversible double-strand breaks

during DNA replication, ultimately triggering cell death [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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